Cas no 1105242-35-0 (7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one)

7-(4-Chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one is a thienopyrimidinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a chlorophenyl group at the 7-position and a methoxybenzyl substituent at the 3-position, contributing to its unique physicochemical properties. The compound's heterocyclic core offers a versatile scaffold for further functionalization, making it valuable in drug discovery efforts targeting enzyme inhibition or receptor modulation. Its synthetic accessibility and stability under standard conditions enhance its utility as an intermediate or lead compound in the development of bioactive molecules. Researchers may explore its pharmacological potential, particularly in areas requiring selective modulation of biological pathways.

7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one structure

1105242-35-0 structure

Product Name:7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

CAS No:1105242-35-0

MF:C₂₀H₁₅ClN₂O₂S

MW:382.863302469254

CID:5385653

Update Time:2025-05-21

7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]thieno[3,2-d]pyrimidin-4-one
- 7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one
- Inchi： 1S/C20H15ClN2O2S/c1-25-16-4-2-3-13(9-16)10-23-12-22-18-17(11-26-19(18)20(23)24)14-5-7-15(21)8-6-14/h2-9,11-12H,10H2,1H3
- InChI Key： FLBGAQHMJSQPDI-UHFFFAOYSA-N
- SMILES： C1N(CC2=CC=CC(OC)=C2)C(=O)C2SC=C(C3=CC=C(Cl)C=C3)C=2N=1

7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3382-7910-2μmol	7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105242-35-0	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3382-7910-5μmol	7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105242-35-0	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3382-7910-10μmol	7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105242-35-0	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3382-7910-1mg	7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105242-35-0	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3382-7910-2mg	7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105242-35-0	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3382-7910-3mg	7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105242-35-0	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3382-7910-4mg	7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105242-35-0	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3382-7910-5mg	7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105242-35-0	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3382-7910-10mg	7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105242-35-0	90%+	10mg	$79.0	2023-04-26
Life Chemicals	F3382-7910-15mg	7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105242-35-0	90%+	15mg	$89.0	2023-04-26

7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one Related Literature

1. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

Research Brief on 7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS: 1105242-35-0)

Recent studies have highlighted the significance of 7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS: 1105242-35-0) as a promising scaffold in medicinal chemistry. This compound, belonging to the thienopyrimidinone class, has garnered attention due to its potential therapeutic applications, particularly in oncology and inflammatory diseases. Its unique chemical structure, featuring a chlorophenyl and methoxyphenylmethyl substitution, contributes to its bioactivity and selectivity against various molecular targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of this compound on protein kinases involved in cancer cell proliferation. The study demonstrated that 7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one exhibited potent activity against specific kinase isoforms, with IC50 values in the nanomolar range. Molecular docking simulations further revealed its binding mode within the ATP-binding pocket, suggesting a competitive inhibition mechanism.

Another notable research effort, documented in Bioorganic & Medicinal Chemistry Letters, explored the compound's anti-inflammatory properties. The study identified its ability to modulate NF-κB signaling pathways, thereby reducing the production of pro-inflammatory cytokines. These findings position the compound as a potential candidate for developing novel anti-inflammatory agents, particularly for chronic inflammatory conditions such as rheumatoid arthritis.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one. A 2024 publication in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route, employing catalytic methods to minimize waste and improve efficiency. This progress addresses previous challenges associated with the compound's complex structure and enhances its feasibility for large-scale production.

In conclusion, 7-(4-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS: 1105242-35-0) represents a versatile and pharmacologically relevant molecule. Its dual potential in oncology and inflammation, coupled with advancements in synthetic methodologies, underscores its importance in current drug discovery efforts. Future research should focus on preclinical evaluations to further elucidate its therapeutic efficacy and safety profile.